![molecular formula C22H14O3 B5566992 9-methyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one](/img/structure/B5566992.png)
9-methyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one
Overview
Description
9-methyl-10-phenyl-5H-benzo[c]furo[3,2-g]chromen-5-one, also known as coumestrol, is a natural organic compound that belongs to the coumestan family. It is found in various plants, including soybeans, alfalfa, and clover. Coumestrol has attracted the attention of researchers due to its potential health benefits, including anti-cancer and anti-inflammatory properties.
Scientific Research Applications
Synthesis and Chemical Properties
9-Methyl-10-Phenyl-5H-Benzo[c]Furo[3,2-g]Chromen-5-one, a derivative of benzo[f]furo[3,2-c]chromen-4-(5H)-ones, has been synthesized through a green, three-component reaction. This synthesis process is notable for its use of microwave irradiation, being catalyst-free and solvent-free, highlighting high atom-efficiency and eliminating the need for work-up or purification with column chromatography (Kumar et al., 2015).
Crystal Structure Analysis
Studies involving the crystal structure of related compounds, such as imperatorin and phellopterin, have revealed intricate details about the molecular arrangement, including C-H…O, C-H…π, and π-π interactions (Cox et al., 2003). These insights are crucial for understanding the molecular behavior and potential applications of similar compounds.
Potential Pharmacological Applications
Research into the synthesis and characterization of 2-aroyl-3-aryl-5H-furo[3,2-g]chromene derivatives has led to compounds exhibiting cytotoxicities against certain cell lines, suggesting potential for pharmacological applications (Hu et al., 2010). It's important to note that this research is still in the early stages, and further studies are needed to fully understand the implications and possible uses in medicine.
Application in Heterocyclic Chemistry
The compound has been utilized in the synthesis of novel heterocyclic systems, demonstrating its versatility in organic chemistry. For example, its reactivity with mono- and di-nitrogen nucleophiles has led to the creation of new benzofuran derivatives, enriching the scope of heterocyclic chemistry (Ali et al., 2020).
properties
IUPAC Name |
9-methyl-10-phenyl-[1]benzofuro[6,5-c]isochromen-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14O3/c1-13-21(14-7-3-2-4-8-14)18-11-17-15-9-5-6-10-16(15)22(23)25-19(17)12-20(18)24-13/h2-12H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCUWHHYURADFBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=C3C(=C2)C4=CC=CC=C4C(=O)O3)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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